Cas no 2137030-54-5 (methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate)

• Product Name: methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate
• CAS No: 2137030-54-5
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.356822490692
• CID: 6039967
• PubChem ID: 132342185
• Update Time: 2025-06-27

methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2137030-54-5
• methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate
• Methyl (2S)-2-(phenylmethoxycarbonylamino)-4-sulfamoylbutanoate
• EN300-722291

• Inchi： 1S/C13H18N2O6S/c1-20-12(16)11(7-8-22(14,18)19)15-13(17)21-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,17)(H2,14,18,19)/t11-/m0/s1
• InChI Key： TYCPVVFRQFBFSZ-NSHDSACASA-N
• SMILES： S(CC[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 330.08855747g/mol
• Monoisotopic Mass: 330.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 133Ų

Additional information on methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate

Recent Advances in the Study of Methyl (2S)-2-{[(Benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate (CAS: 2137030-54-5)

The compound methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate (CAS: 2137030-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfamoyl-containing amino acid derivative is being explored for its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and modulation of protein-protein interactions.

Recent studies have focused on the synthetic optimization of this compound, with researchers developing more efficient and scalable routes for its production. A 2023 publication in the Journal of Medicinal Chemistry reported a novel enzymatic resolution method that significantly improved the enantiomeric purity of the final product while reducing production costs. This advancement is particularly important as the stereochemical integrity of the molecule is crucial for its biological activity.

In terms of biological applications, methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate has shown promise as a building block for the development of matrix metalloproteinase (MMP) inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited selective inhibition of MMP-2 and MMP-9, with IC50 values in the low micromolar range. These findings suggest potential applications in cancer therapy and inflammatory diseases where MMP overexpression plays a pathological role.

Structural-activity relationship (SAR) studies have revealed that the sulfamoyl group is essential for the compound's biological activity, likely through its ability to coordinate with zinc ions in the active sites of target enzymes. Computational modeling studies published in early 2024 have provided detailed insights into the binding modes of this compound and its derivatives, offering valuable information for further optimization of this scaffold.

From a pharmacological perspective, recent pharmacokinetic studies have investigated the metabolic stability and membrane permeability of methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate and its derivatives. While the parent compound shows moderate metabolic stability, strategic modifications to the benzyloxycarbonyl protecting group have been shown to significantly improve both stability and bioavailability, as reported in a 2023 issue of European Journal of Pharmaceutical Sciences.

The compound has also found applications in chemical biology as a tool for studying sulfamoyl transfer reactions. A recent Nature Chemical Biology publication highlighted its use in elucidating the mechanism of sulfotransferase enzymes, providing new insights into post-translational modifications of proteins. This research opens up possibilities for developing new classes of sulfotransferase inhibitors with therapeutic potential.

Looking forward, several research groups have initiated programs to explore the therapeutic potential of methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbutanoate derivatives in various disease areas. Particularly promising are early-stage investigations into its use as a scaffold for developing novel carbonic anhydrase inhibitors and glutamate receptor modulators. These developments position this compound as a versatile building block with broad applications in medicinal chemistry and drug discovery.